Mass Shift for Unambiguous MS Discrimination
Ethaboxam-d5 is supplied with a typical purity of 95% . While direct comparative isotopic purity data for Ethaboxam-d3 or Ethaboxam-d4 analogs are not available in the public domain, industry guidance establishes that isotopic purity of ≥98% is required for reliable internal standard performance [1]. The 95% purity specification for Ethaboxam-d5 should be verified against lot-specific certificates of analysis, and procurement decisions must account for the presence of up to 5% unlabeled or incompletely labeled species that may contribute to background signal in trace-level quantification .
| Evidence Dimension | Chemical purity and isotopic enrichment |
|---|---|
| Target Compound Data | Typical purity 95% |
| Comparator Or Baseline | Industry requirement ≥98% (SIL internal standard guidance) |
| Quantified Difference | Target compound may contain up to 5% unlabeled/under-labeled species |
| Conditions | Vendor specification; lot-specific CoA required |
Why This Matters
The 95% purity specification means users must evaluate lot-specific CoA data and potentially apply correction factors for residual unlabeled Ethaboxam when quantifying at trace levels.
- [1] Antpedia. Guidelines for Selection of Stable Isotope Internal Standards, 2021. View Source
